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Compound of Interest

Compound Name: (5-Methylpyridin-2-yl)methanol

Cat. No.: B1313501

Essential Safety and Handling Guide for (5-
Methylpyridin-2-yl)methanol

This guide provides critical safety and logistical information for the proper handling and
disposal of (5-Methylpyridin-2-yl)methanol, tailored for researchers, scientists, and drug
development professionals. Following these procedures is essential for ensuring laboratory
safety.

Hazard Summary

(5-Methylpyridin-2-yl)methanol is a hazardous chemical with the following classifications:

Flammable Liquid and Vapour (Category 3)
o Harmful if Swallowed or if Inhaled (Acute Toxicity, Oral & Inhalation, Category 4)
e Toxic in Contact with Skin (Acute Toxicity, Dermal, Category 3)

o Causes Severe Skin Burns and Eye Damage (Skin Corrosion, Category 1C; Serious Eye
Damage, Category 1)

o May Cause Respiratory Irritation (Specific Target Organ Toxicity - Single Exposure, Category

3)[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1313501?utm_src=pdf-interest
https://www.benchchem.com/product/b1313501?utm_src=pdf-body
https://www.benchchem.com/product/b1313501?utm_src=pdf-body
https://aksci.com/sds/9188CC_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Protection Type

Recommended Equipment

Specification/Standard

Eye and Face Protection

Chemical safety goggles and a

face shield

Conforming to EN166 or
OSHA 29 CFR 1910.133[2]

Skin Protection

Flame retardant antistatic
protective clothing, Chemical
resistant gloves (e.g., Butyl

rubber, Neoprene), Lab coat

Ascertain the resistance of the
protective clothing to

chemicals with the supplier[3].

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Use if exposure limits are
exceeded or if irritation is
experienced. A supplied air
system may be necessary for

higher concentrations[2][4].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling (5-Methylpyridin-2-yl)methanol is crucial. The following

workflow outlines the necessary steps from preparation to post-handling cleanup.
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Caption: Workflow for handling (5-Methylpyridin-2-yl)methanol.
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Disposal Plan

Proper disposal of (5-Methylpyridin-2-yl)methanol and associated contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This substance is classified as hazardous waste. All disposal methods
must adhere to local, state, and federal regulations[5].

Disposal Procedure:
e Chemical Waste:

o Collect all waste (5-Methylpyridin-2-yl)methanol in a designated, properly labeled, and
sealed container.

o Do not mix with other waste streams unless explicitly permitted.
o Store the waste container in a cool, well-ventilated area away from ignition sources|[6].
e Contaminated PPE:

o Disposable gloves, lab coats, and other contaminated items must be collected in a
separate, labeled hazardous waste container.

o Consult your institution's environmental health and safety (EHS) office for specific
guidelines on the disposal of contaminated solid waste.

o Spill Cleanup:
o In case of a spill, evacuate the area and ensure adequate ventilation.
o Use a non-combustible absorbent material like sand or earth to contain the spill.

o Collect the absorbed material using non-sparking tools and place it in a suitable container

for disposal[7].

o Do not allow the product to enter drains.
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The following decision tree provides a logical flow for the disposal process.

[Begin Disposal Processj
Is the waste liquid (5-Methylpyridin-2-yl)methanol)?

Is the waste contaminated solid (PPE, spill material)?

Yes Gollect in a labeled, sealed hazardous liquid waste container.]

Gollect in a labeled hazardous solid waste container.]

No (Consult EHS) i

[Store waste in a designated, cool, and well-ventilated area)

Contact Environmental Health & Safety (EHS) for pickup and disposal.

Click to download full resolution via product page

Caption: Decision tree for the disposal of (5-Methylpyridin-2-yl)methanol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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